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Compound of Interest

Compound Name: 4-(Chlorocarbonyl)phenyl sulfone

CAS No.: 4462-61-7

Cat. No.: B3052743

Get Quote

Executive Summary & Chemical Profile[1][2][3]
4-(Phenylsulfonyl)benzoyl chloride is a highly reactive electrophilic building block used primarily

in the synthesis of sulfonamide-based pharmaceuticals and advanced materials.

Unlike standard benzoyl chloride, the presence of the phenylsulfonyl group (-SO₂Ph) at the

para position significantly alters its reactivity. The sulfonyl group is strongly electron-

withdrawing, which destabilizes the carbonyl carbon, making this compound significantly more

sensitive to moisture (hydrolysis) than unsubstituted benzoyl chloride.

Property Specification

Chemical Structure Ph-SO₂-C₆H₄-COCl

Physical State Solid (Off-white to white crystalline powder)

Primary Hazard Corrosive, Lachrymator, Moisture Sensitive

Critical Instability
Rapid hydrolysis to 4-(phenylsulfonyl)benzoic

acid + HCl
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Storage Tier List: Extending Shelf Life
To maximize shelf life, you must arrest the hydrolysis kinetics. We categorize storage

conditions into three tiers based on expected duration.

Tier 1: Long-Term Storage (>3 Months)
Temperature: -20°C (Freezer).

Atmosphere: Inert gas (Argon preferred over Nitrogen due to density).

Containment:

Primary: Glass vial with a PTFE-lined screw cap (avoid polyethylene liners).

Secondary: Heat-sealed aluminized Mylar bag with activated molecular sieve packets.

Parafilm is insufficient for long-term storage; use electrical tape or Parafilm over a tight

cap, but rely on the secondary bag.

Tier 2: Active Use (1-3 Months)
Temperature: 2–8°C (Refrigerator).

Atmosphere: Nitrogen flush after every use.

Containment: Glass vial inside a desiccator containing fresh phosphorus pentoxide (

) or indicating Drierite.

Tier 3: Immediate Workflow (<1 Week)
Temperature: Ambient (20–25°C).

Atmosphere: Keep capped when not in use.

Precaution: Do not leave open to air. The electron-deficient carbonyl will scavenge

atmospheric moisture within minutes, forming a crust of carboxylic acid.
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Troubleshooting & FAQs
Q1: The solid has turned sticky or formed a "gum" at the
bottom. Is it usable?
Diagnosis: Partial Hydrolysis. Mechanism: Moisture has entered the container. The "gum" is

likely a eutectic mixture of the acid chloride and the hydrolyzed acid, potentially solvated by

trapped HCl. Action:Do not use directly. The stoichiometry of your reaction will be

compromised.

Quick Fix: If you have >5g, perform the Remediation Protocol (Section 5).

Small Scale: Discard and buy fresh.

Q2: I see white "smoke" when I open the bottle.
Diagnosis: HCl Release. Explanation: This is a hallmark of acid chloride degradation. The

compound is reacting with humidity in the air immediately upon opening, releasing Hydrogen

Chloride gas. Action: This is normal for highly reactive acid chlorides but indicates your lab

humidity is too high.

Fix: Handle only in a fume hood or, ideally, a glovebox. Purge the headspace with Argon

immediately before closing.

Q3: My yield is low, and I isolated a high-melting solid
byproduct.
Diagnosis: Feedstock Contamination. Explanation: You likely added significant amounts of 4-

(phenylsulfonyl)benzoic acid (the hydrolysis product) to your reaction. This acid is unreactive

toward nucleophiles under standard basic conditions (Schotten-Baumann), leading to "dead"

mass. Verification: Check the Melting Point (MP). The acid melts significantly higher (>200°C)

than the chloride.

Visualizing the Degradation Pathway
The following diagram illustrates the "Hydrolysis Trap" that users often fall into. The electron-

withdrawing sulfone group accelerates the attack of water.
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Figure 1: The Hydrolysis Trap - Why Moisture is Critical
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Experimental Protocols
Protocol A: Quality Control (The "Melting Point Test")
Before running a critical reaction, validate purity.

Sampling: Take a small capillary sample (~5 mg) in a glovebox or under a funnel of inverted

Argon.

Observation:

Sharp Melt: High purity.

Wide Range / Pre-melting: Significant hydrolysis.

Does not melt (up to 200°C): You have pure carboxylic acid (total decomposition).

Protocol B: Remediation (Regenerating the Chloride)
If your material is hydrolyzed (contains acid), you can convert it back to the chloride rather than

discarding it.

Setup: Place the impure solid in a round-bottom flask with a reflux condenser and a drying

tube (

).

Reagent: Add Thionyl Chloride (
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) (5–10 equivalents).

Optional: Add 1 drop of DMF (Dimethylformamide) as a catalyst.

Reaction: Reflux at 75–80°C for 2–4 hours until gas evolution (HCl/SO₂) ceases and the

solution becomes clear.

Isolation:

Distill off excess

under reduced pressure (rotary evaporator with a base trap).

Add dry toluene and evaporate again (azeotropic removal of residual

).

Recrystallize the residue from dry Hexane/Toluene if necessary.

Protocol C: Decision Tree for Usage

Figure 2: Usage Decision Logic
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(Note: While specific literature on the exact CAS 4-(phenylsulfonyl)benzoyl chloride is rare, the

protocols above are derived from authoritative standards for the handling of electron-deficient

benzoyl chlorides and sulfonyl-containing aromatics.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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